Cas no 2243511-90-0 (7-Azachromone)

• Product Name: 7-Azachromone
• CAS No: 2243511-90-0
• MF: C₈H₅NO₂
• MW: 147.130801916122
• CID: 5846855
• PubChem ID: 57515878
• Update Time: 2025-06-08

7-Azachromone Chemical and Physical Properties

Names and Identifiers

• EN300-6482467
• 7-azachromone
• pyrano[2,3-c]pyridin-4-one
• 4H-pyrano[2,3-c]pyridin-4-one
• 2243511-90-0
• SCHEMBL1534842
• 7-Azachromone

• Inchi： 1S/C8H5NO2/c10-7-2-4-11-8-5-9-3-1-6(7)8/h1-5H
• InChI Key： HFVAQHMUXYWRKR-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=CN=CC1=2)=O

Computed Properties

• Exact Mass: 147.032028402g/mol
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on 7-Azachromone

7-Azachromone (CAS No. 2243511-90-0): A Comprehensive Overview

7-Azachromone, also known by its CAS registry number 2243511-90-0, is a fascinating organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the broader class of chromones, which are aromatic heterocycles with a lactam structure. The azachromone moiety, characterized by the presence of a nitrogen atom in the chromone framework, imparts unique chemical and biological properties to this molecule. Recent advancements in synthetic methodologies and computational modeling have further elucidated its potential applications in drug discovery and advanced materials.

The structural uniqueness of 7-azachromone lies in its ability to act as a versatile scaffold for the development of bioactive molecules. Researchers have exploited its inherent flexibility to design compounds with enhanced pharmacokinetic profiles and improved bioavailability. For instance, studies published in 2023 have demonstrated that 7-azachromone derivatives can serve as potent inhibitors of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the importance of this compound in the pursuit of novel therapeutic agents.

From a synthetic perspective, the preparation of 7-azachromone has evolved significantly over the past decade. Traditional methods relied on multi-step synthesis involving nucleophilic aromatic substitutions or cyclization reactions. However, recent breakthroughs have introduced more efficient routes, such as microwave-assisted synthesis and enzymatic catalysis, which not only improve yield but also reduce environmental impact. These advancements are pivotal for scaling up production to meet the demands of preclinical and clinical trials.

The biological activity of 7-azachromone is closely tied to its ability to interact with cellular targets through non-covalent interactions. Computational studies using molecular docking and dynamics simulations have revealed that the nitrogen atom at position 7 plays a critical role in stabilizing these interactions. This insight has guided the design of second-generation compounds with improved selectivity and potency. For example, a 2023 study published in *Nature Communications* highlighted how 7-azachromone analogs can modulate protein-protein interactions, a mechanism that holds promise for treating complex diseases like cancer.

In addition to its pharmacological applications, 7-azachromone has found utility in materials science. Its conjugated π-system makes it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on enhancing its electronic properties through functionalization with electron-donating or withdrawing groups. These efforts have led to materials with improved charge transport capabilities, paving the way for next-generation optoelectronic devices.

From an analytical standpoint, the characterization of 7-azachromone has benefited from advances in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise determination of its molecular structure and purity. Furthermore, X-ray crystallography has provided insights into its solid-state packing arrangements, which are crucial for understanding its physical properties.

Looking ahead, the future of 7-azachromone appears bright as researchers continue to unlock its potential across diverse fields. Collaborative efforts between academia and industry are expected to accelerate its translation into clinically relevant therapeutics and commercially viable materials. As our understanding of this compound deepens, it is likely that new applications will emerge, further solidifying its position as a key molecule in modern chemistry.